Cas no 32044-23-8 (2(1H)-Quinoxalinone,octahydro-, (4aR-trans)- (9CI))

• Product Name: 2(1H)-Quinoxalinone,octahydro-, (4aR-trans)- (9CI)
• CAS No: 32044-23-8
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 300244
• PubChem ID: 13925160
• Update Time: 2025-04-19

2(1H)-Quinoxalinone,octahydro-, (4aR-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,octahydro-, (4aR-trans)- (9CI)
• (4aR,8aR)-Octahydro-2(1H)-quinoxalinone
• (4AS,8AS)-OCTAHYDROQUINOXALIN-2(1H)-ONE
• AC1L3D2J
• Bicyclo(5.3.0)decane
• Bicyclo[5.3.0]decane
• Bicyclo[5.3.0]decane (cis)
• cis-Bicyclo(5.3.0)decane
• cis-Bicyclo< 5.3.0> decan
• cis-bicyclo< 5.3.0> decane
• cis-Decahydro-azulen
• cis-decahydroazulene
• cis-decahydro-azulene
• cis-Decahydro-chinoxalin-2-on
• cis-Decahydrochinoxalon-(2)
• Decahydroazulene
• octahydro-quinoxalin-2-one
• (4aR,8aR)-octahydroquinoxalin-2(1H)-one
• 2(1H)-Quinoxalinone,octahydro-,(4aR-trans)-(9CI)
• trans-Octahydro-quinoxalin-2-one
• (4aR,8aR)-3,4,4a,5,6,7,8,8a-octahydro-1H-quinoxalin-2-one
• trans-perhydroquinoxalin-2(1h)-one
• SCHEMBL20959501
• (4aR,8aR)-decahydroquinoxalin-2-one
• 32044-23-8
• 114612-38-3

• Inchi： 1S/C8H14N2O/c11-8-5-9-6-3-1-2-4-7(6)10-8/h6-7,9H,1-5H2,(H,10,11)/t6-,7-/m1/s1
• InChI Key： JPYREMMLJKWDCF-RNFRBKRXSA-N
• SMILES： O=C1CN[C@@H]2CCCC[C@H]2N1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (29 g/l) (25 º C),